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Compound of Interest

Compound Name: Mitometh

Cat. No.: B027021

Disclaimer: No specific Safety Data Sheet (SDS) for Mitometh (CAS# 107465-03-2) is publicly
available. The following disposal procedures are inferred from the protocols for its parent
compound, mitotane, and general guidelines for cytotoxic and organochlorine compounds.
Researchers must consult their institution's Environmental Health and Safety (EHS)
department for final guidance and to ensure compliance with local, state, and federal
regulations.

For researchers and drug development professionals handling Mitometh, a methylated
homolog of mitotane, ensuring its proper disposal is critical to maintaining laboratory safety and
environmental protection. Due to its classification as a suspected carcinogen and its cytotoxic
nature, stringent disposal protocols must be followed.

Immediate Safety and Disposal Protocol

All waste containing Mitometh, including pure compound, contaminated labware, and personal
protective equipment (PPE), must be treated as hazardous waste.

Step 1: Segregation and Collection

» Solid Waste: Collect all solid waste contaminated with Mitometh, such as unused
compound, contaminated gloves, bench paper, and empty vials, in a dedicated, clearly
labeled hazardous waste container. This container should be puncture-proof and have a
secure lid.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b027021?utm_src=pdf-interest
https://www.benchchem.com/product/b027021?utm_src=pdf-body
https://www.benchchem.com/product/b027021?utm_src=pdf-body
https://www.benchchem.com/product/b027021?utm_src=pdf-body
https://www.benchchem.com/product/b027021?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b027021?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

 Liquid Waste: Solutions containing Mitometh should be collected in a separate, leak-proof,
and clearly labeled hazardous waste container. Do not mix with other solvent waste streams
unless approved by your institution's EHS.

o Sharps: Any sharps, such as needles or contaminated glassware, must be placed in a
designated sharps container for hazardous chemical waste.

Step 2: Labeling and Storage

o All waste containers must be labeled with "Hazardous Waste," the full chemical name
"Mitometh," and a clear indication of the hazard (e.g., "Cytotoxic," "Toxic").

o Store the sealed waste containers in a designated satellite accumulation area within the
laboratory, away from incompatible materials.

Step 3: Disposal

o Contact your institution's EHS office to arrange for the pickup and disposal of the hazardous
waste.

e The recommended method of disposal for Mitometh and related compounds is high-
temperature incineration at a licensed hazardous waste disposal facility.[1]

e Do not dispose of Mitometh down the drain or in regular trash.[2][3][4]

Chemical and Physical Properties

The following table summarizes the available data for Mitometh and its parent compound,
mitotane.
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Property Mitometh Mitotane

CAS Number 107465-03-2 53-19-0

Molecular Formula C15H12Cl4 Cl4H10Cl4

Molecular Weight 334.07 g/mol 320.05 g/mol
Suspected Carcinogen, Suspected Carcinogen,

Hazard Class ) :
Cytotoxic Cytotoxic[2][4][5]

Experimental Protocols Cited

The disposal procedures outlined are based on standard protocols for handling cytotoxic and
hazardous chemical waste as described in safety data sheets for the parent compound,
mitotane.[2][3][4][5] These protocols are not derived from specific experimental uses of
Mitometh but from established safety and regulatory guidelines.

Mitometh Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Mitometh.
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Mitometh Disposal Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Mitometh]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b027021#mitometh-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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